![molecular formula C8H10BrClFN B1447032 [(2-Bromo-5-fluorophenyl)methyl](methyl)amine hydrochloride CAS No. 1645529-42-5](/img/structure/B1447032.png)
[(2-Bromo-5-fluorophenyl)methyl](methyl)amine hydrochloride
Overview
Description
“(2-Bromo-5-fluorophenyl)methylamine hydrochloride” is a chemical compound with the CAS number 1645529-42-5 . It has a molecular weight of 254.53 and a molecular formula of C8H10BrClFN .
Molecular Structure Analysis
The molecular structure of “(2-Bromo-5-fluorophenyl)methylamine hydrochloride” consists of a bromine atom and a fluorine atom attached to a phenyl ring, which is further connected to a methylamine group via a methylene bridge .Scientific Research Applications
Synthesis and Chemical Structure
- The compound has been synthesized through amination and cyclization processes from 2-bromo-1-(3-fluorophenyl)-1-propanone, resulting in a structure confirmed by IR and 1H NMR techniques. This synthesis method provides insights into the molecular structure and potential chemical behavior of (2-Bromo-5-fluorophenyl)methylamine hydrochloride (Tao Yuan, 2012).
Potential Antidepressant Activities
- Research indicates potential antidepressant activities for compounds synthesized from similar structures. For instance, 3-Methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride, synthesized through a similar pathway, demonstrated antidepressant activities in mice forced swimming tests, suggesting a line of investigation for the antidepressant potential of (2-Bromo-5-fluorophenyl)methylamine hydrochloride (Tao Yuan, 2012).
Antimicrobial Activity
- Another related compound, N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, showcased in vitro antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum. This finding opens up potential research avenues for the antimicrobial properties of (2-Bromo-5-fluorophenyl)methylamine hydrochloride (Nadine Uwabagira et al., 2018).
Chemical Functionalization
- Studies involving the chemoselective functionalization of compounds with similar structures, such as 5-bromo-2-chloro-3-fluoropyridine, demonstrate the potential for (2-Bromo-5-fluorophenyl)methylamine hydrochloride in advanced chemical synthesis and modification. These processes can lead to the production of compounds with specific desirable properties (Bryan W. Stroup et al., 2007).
Biological Activity Screening
- Similar compounds have been screened for various biological activities, including antipsychotic and anticonvulsant activities. This suggests the potential for (2-Bromo-5-fluorophenyl)methylamine hydrochloride to be evaluated in similar biological assays to determine its efficacy in these areas (H. Kaur et al., 2010).
Properties
IUPAC Name |
1-(2-bromo-5-fluorophenyl)-N-methylmethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrFN.ClH/c1-11-5-6-4-7(10)2-3-8(6)9;/h2-4,11H,5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBPMZEWXZKIUMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(C=CC(=C1)F)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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